2-((1-(2-methoxybenzyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[1-[(2-methoxyphenyl)methyl]imidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C19H19N3O2S/c1-24-17-10-6-5-7-15(17)13-22-12-11-20-19(22)25-14-18(23)21-16-8-3-2-4-9-16/h2-12H,13-14H2,1H3,(H,21,23)
• InChI Key: XHWBJGSXEBRPCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C=CN=C2SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

The compound “2-((1-(2-methoxybenzyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide” is a complex organic molecule. It contains a methoxybenzyl group, an imidazole ring, a thioether linkage, and a phenylacetamide moiety.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve several steps, including the formation of the imidazole ring, the introduction of the methoxybenzyl group, and the formation of the thioether and phenylacetamide linkages.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent parts. The methoxybenzyl group and the phenylacetamide moiety are likely to contribute significant steric bulk, which could influence the overall shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazole ring, the thioether linkage, and the phenylacetamide moiety. The imidazole ring is a heterocycle that can participate in a variety of reactions. The thioether linkage can also be involved in various reactions, particularly oxidation and reduction processes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzimidazole derivatives, have been found to interact with various targets like tyrosinase , alpha1-adrenergic receptors , and other cellular proteins .

Mode of Action

For instance, some benzimidazole derivatives act as inhibitors of tyrosinase, a key enzyme in melanogenesis . They bind to the active site of the enzyme, preventing it from catalyzing the oxidation of tyrosine to melanin .

Biochemical Pathways

If we consider its potential role as a tyrosinase inhibitor, it could impact the melanogenesis pathway . By inhibiting tyrosinase, it could prevent the conversion of tyrosine to melanin, thereby affecting skin pigmentation.

Pharmacokinetics

Similar compounds have shown promising pharmacokinetic profiles, with good absorption and bioavailability

Result of Action

If it acts as a tyrosinase inhibitor, it could potentially reduce melanin production, leading to effects on skin pigmentation

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a pharmaceutical compound, future research might focus on improving its efficacy, reducing side effects, or exploring new therapeutic applications.